Cas no 1784141-90-7 (3-cyclohexylcyclobutan-1-amine)

• Product Name: 3-cyclohexylcyclobutan-1-amine
• CAS No: 1784141-90-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD28651490
• CID: 5245869
• PubChem ID: 70305901
• Update Time: 2026-03-08

3-cyclohexylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-cyclohexyl-
• 3-cyclohexylcyclobutan-1-amine

• MDL： MFCD28651490
• Inchi： 1S/C10H19N/c11-10-6-9(7-10)8-4-2-1-3-5-8/h8-10H,1-7,11H2
• InChI Key： HRPGWBVQQDESJU-UHFFFAOYSA-N
• SMILES： C1(N)CC(C2CCCCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-cyclohexylcyclobutan-1-amine

3-Cyclohexylcyclobutan-1-Amine: A Comprehensive Overview

3-Cyclohexylcyclobutan-1-amine (CAS No. 1784141-90-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its cyclobutane ring fused with a cyclohexyl group and an amine functional group, exhibits intriguing chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

The molecular structure of 3-cyclohexylcyclobutan-1-amine is defined by its compact cyclobutane ring system, which introduces strain and reactivity into the molecule. The cyclohexyl substituent attached to the cyclobutane ring enhances the compound's stability and provides a platform for further functionalization. The presence of the amine group (-NH2) imparts nucleophilic character, making it a valuable precursor in various synthetic pathways. Recent studies have highlighted the role of this compound in asymmetric synthesis, where its chiral centers facilitate the formation of enantiomerically enriched products.

One of the most notable advancements in the study of 3-cyclohexylcyclobutan-1-amine involves its application in drug discovery. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of GPCR modulators and kinase inhibitors. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases, suggesting its utility in anticancer therapy.

The synthesis of 3-cyclohexylcyclobutan-1-amine has also been optimized in recent years. Traditionally, it was synthesized via Friedel-Crafts alkylation followed by reduction steps. However, modern approaches leverage transition metal catalysis to achieve higher yields and better stereocontrol. A 2022 paper in *Journal of Organic Chemistry* introduced a palladium-catalyzed coupling reaction that significantly streamlined the synthesis process.

In addition to its role in medicinal chemistry, 3-cyclohexylcyclobutan-1-amine has found applications in polymer science. Its ability to form stable amide bonds makes it a promising candidate for synthesizing high-performance polymers with tailored mechanical properties. A 2023 study in *Macromolecules* reported the use of this compound as a monomer for producing biodegradable polymers suitable for biomedical applications.

The chemical reactivity of 3-cyclohexylcyclobutan-1-amine is another area that has been extensively investigated. Its strained cyclobutane ring renders it susceptible to ring-opening reactions under specific conditions, such as acid catalysis or thermal stress. These reactions have been exploited to develop novel synthetic routes for complex natural products and pharmaceutical intermediates.

From an environmental standpoint, researchers are exploring green chemistry approaches to synthesize 3-cyclohexylcyclobutan-1-amine using renewable feedstocks and enzymatic catalysts. A 2023 review in *Green Chemistry* highlighted the potential of biocatalytic methods to reduce waste and improve sustainability in its production.

In conclusion, 3-cyclohexylcyclobutan-1-amine (CAS No. 1784141-90-7) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to make it a focal point for scientific research. As advancements in synthetic methodologies and materials science unfold, this compound is poised to play an even more pivotal role in addressing pressing challenges across various industries.